![molecular formula C19H25Cl2N3O B583395 2-(4-(pyridin-2-yl)piperidin-1-yl)-N-(m-tolyl)acetamide dihydrochloride CAS No. 1347744-96-0](/img/structure/B583395.png)
2-(4-(pyridin-2-yl)piperidin-1-yl)-N-(m-tolyl)acetamide dihydrochloride
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Overview
Description
A 412997 dihydrochloride is a highly selective agonist for the dopamine D4 receptor. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. The compound has a molecular weight of 382.33 g/mol and is known for its ability to cross the blood-brain barrier effectively .
Scientific Research Applications
A 412997 dihydrochloride has a wide range of scientific research applications:
Chemistry: Used as a reference compound in studies involving dopamine receptor agonists.
Biology: Investigated for its role in modulating cognitive functions and behavior in animal models.
Medicine: Explored for potential therapeutic applications in treating psychiatric disorders such as schizophrenia and attention deficit hyperactivity disorder (ADHD).
Industry: Utilized in the development of new pharmacological agents targeting dopamine receptors .
Mechanism of Action
Target of Action
The primary target of A 412997 dihydrochloride is the dopamine D4 receptor . This receptor is a G protein-coupled receptor activated by dopamine . It plays a crucial role in cognition, Parkinson’s disease, and addictive behaviors .
Mode of Action
A 412997 dihydrochloride acts as a selective agonist for the dopamine D4 receptor . It has Ki values of 12 and 7.9 nM for the rat and human receptors, respectively . This means it binds to these receptors and activates them, leading to a series of biochemical reactions.
Pharmacokinetics
A 412997 dihydrochloride is able to rapidly cross the blood-brain barrier following systemic administration . This property is crucial for its action on the central nervous system. It is soluble in water to 100 mM, which may influence its absorption and distribution . .
Result of Action
The activation of the dopamine D4 receptor by A 412997 dihydrochloride has been shown to improve short-term memory and cognitive properties in rodent models . This suggests potential applications in the treatment of cognitive disorders.
Action Environment
The action of A 412997 dihydrochloride can be influenced by various environmental factors. For instance, its ability to cross the blood-brain barrier suggests that factors affecting this barrier could impact the compound’s efficacy . Additionally, its solubility in water suggests that hydration levels could potentially influence its bioavailability . .
Biochemical Analysis
Biochemical Properties
A 412997 dihydrochloride plays a crucial role in biochemical reactions by selectively binding to dopamine D4 receptors. These receptors are part of the G protein-coupled receptor family and are primarily found in the brain. The compound exhibits high affinity for both rat and human dopamine D4 receptors, with dissociation constants (Ki) of 12.1 nM and 7.9 nM, respectively . By activating these receptors, A 412997 dihydrochloride can modulate neurotransmitter release and influence various neural processes. It does not show significant affinity for other dopamine receptor subtypes, ensuring its selectivity .
Cellular Effects
A 412997 dihydrochloride exerts several effects on different cell types and cellular processes. In neuronal cells, it enhances cognitive performance by improving short-term memory and cognitive functions . The compound influences cell signaling pathways by activating dopamine D4 receptors, which in turn modulate cyclic adenosine monophosphate (cAMP) levels and protein kinase A (PKA) activity. This activation can lead to changes in gene expression and alterations in cellular metabolism . Additionally, A 412997 dihydrochloride has been shown to increase locomotor activity and reduce non-rapid eye movement (NREM) sleep duration in animal models .
Molecular Mechanism
The molecular mechanism of A 412997 dihydrochloride involves its selective binding to dopamine D4 receptors. Upon binding, the compound activates these receptors, leading to the inhibition of adenylate cyclase and a subsequent decrease in cAMP levels . This reduction in cAMP levels affects downstream signaling pathways, including the activation of PKA and the regulation of gene expression. The compound’s selectivity for dopamine D4 receptors ensures that it does not interact significantly with other dopamine receptor subtypes, minimizing potential side effects .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of A 412997 dihydrochloride have been observed to change over time. The compound is stable under recommended storage conditions and can be stored for up to 12 months . In in vitro studies, A 412997 dihydrochloride has shown consistent effects on cognitive performance and receptor activation over extended periods . In in vivo studies, the compound’s effects on locomotor activity and sleep patterns have been observed to persist over time, indicating its potential for long-term therapeutic use .
Dosage Effects in Animal Models
The effects of A 412997 dihydrochloride vary with different dosages in animal models. At lower doses, the compound enhances cognitive performance and increases locomotor activity . At higher doses, it can lead to adverse effects such as increased anxiety and altered sleep patterns . The compound’s therapeutic window is narrow, and careful dosage optimization is necessary to achieve the desired effects without causing toxicity .
Metabolic Pathways
A 412997 dihydrochloride is involved in several metabolic pathways. Upon administration, the compound is rapidly absorbed and distributed in the body . It is metabolized primarily in the liver, where it undergoes phase I and phase II metabolic reactions. The primary enzymes involved in its metabolism include cytochrome P450 isoforms, which facilitate the oxidation and conjugation of the compound . The metabolites are then excreted through the kidneys .
Transport and Distribution
A 412997 dihydrochloride is transported and distributed within cells and tissues through various mechanisms. The compound can cross the blood-brain barrier, allowing it to reach its target receptors in the brain . It interacts with specific transporters and binding proteins that facilitate its uptake and distribution within neuronal cells . The compound’s ability to cross the blood-brain barrier is crucial for its effectiveness in modulating cognitive functions and treating psychiatric disorders .
Subcellular Localization
The subcellular localization of A 412997 dihydrochloride is primarily within the neuronal cell membranes, where dopamine D4 receptors are located . The compound’s activity is dependent on its ability to bind to these receptors and initiate downstream signaling pathways. Post-translational modifications and targeting signals play a role in directing the compound to specific compartments within the cells . The precise localization of A 412997 dihydrochloride ensures its selective action on dopamine D4 receptors, minimizing off-target effects .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of A 412997 dihydrochloride involves multiple steps, starting from the appropriate precursor compounds. The key steps include the formation of the piperidine ring and the subsequent attachment of the pyridine and phenyl groups. The final product is obtained as a dihydrochloride salt to enhance its stability and solubility .
Industrial Production Methods: Industrial production of A 412997 dihydrochloride follows similar synthetic routes but on a larger scale. The process involves stringent quality control measures to ensure high purity and consistency. The compound is typically produced in powder form and stored under desiccated conditions to maintain its stability .
Chemical Reactions Analysis
Types of Reactions: A 412997 dihydrochloride primarily undergoes substitution reactions due to the presence of reactive functional groups. It can also participate in oxidation and reduction reactions under specific conditions .
Common Reagents and Conditions:
Substitution Reactions: Common reagents include halogenating agents and nucleophiles. Conditions typically involve moderate temperatures and solvents like dichloromethane.
Oxidation Reactions: Reagents such as potassium permanganate or hydrogen peroxide are used under acidic or basic conditions.
Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are employed under anhydrous conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted derivatives, while oxidation and reduction reactions can modify the functional groups present on the molecule .
Comparison with Similar Compounds
PD168077: Another selective dopamine D4 receptor agonist with a different selectivity profile.
CP226269: A compound with similar receptor affinity but different pharmacokinetic properties
Uniqueness of A 412997 Dihydrochloride: A 412997 dihydrochloride is unique due to its superior selectivity for the dopamine D4 receptor and its ability to cross the blood-brain barrier effectively. This makes it a valuable tool in both research and potential therapeutic applications .
Properties
IUPAC Name |
N-(3-methylphenyl)-2-(4-pyridin-2-ylpiperidin-1-yl)acetamide;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O.2ClH/c1-15-5-4-6-17(13-15)21-19(23)14-22-11-8-16(9-12-22)18-7-2-3-10-20-18;;/h2-7,10,13,16H,8-9,11-12,14H2,1H3,(H,21,23);2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIGNSSHMCNBHQX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CN2CCC(CC2)C3=CC=CC=N3.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25Cl2N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1347744-96-0 |
Source
|
Record name | 1347744-96-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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